Cas no 1032822-42-6 (1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone)

• Product Name: 1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone
• CAS No: 1032822-42-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 2090027
• Update Time: 2025-04-21

1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• PTIQ
• 1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone

• Inchi： 1S/C13H17NO3/c1-3-13(16)14-5-4-9-7-12(17-2)11(15)6-10(9)8-14/h6-7,15H,3-5,8H2,1-2H3
• InChI Key： BEDYMEDICHGLSE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN(C(CC)=O)C2)O

Computed Properties

• Exact Mass: 235.121
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• PSA: 49.77000
• LogP: 1.63340